Cas no 145691-51-6 (2,3-dihydro-1H-isoindole-2-sulfonyl chloride)

• Product Name: 2,3-dihydro-1H-isoindole-2-sulfonyl chloride
• CAS No: 145691-51-6
• MF: C₈H₈ClNO₂S
• MW: 217.672619819641
• CID: 2777998
• PubChem ID: 19711366
• Update Time: 2025-06-11

2,3-dihydro-1H-isoindole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-isoindole-2-sulfonyl chloride
• SCHEMBL6241042
• 145691-51-6
• 1,3-Dihydro-2H-isoindole-2-sulfonyl chloride
• 2H-Isoindole-2-sulfonyl chloride, 1,3-dihydro-
• 2,3-Dihydro-1H-isoindole-2-sulfonylchloride
• EN300-1301412
• 821-094-7
• SCHEMBL8117456
• DTXSID60599400

• Inchi： 1S/C8H8ClNO2S/c9-13(11,12)10-5-7-3-1-2-4-8(7)6-10/h1-4H,5-6H2
• InChI Key： WQVMPINLJGNOLY-UHFFFAOYSA-N
• SMILES： ClS(N1CC2C=CC=CC=2C1)(=O)=O

Computed Properties

• Exact Mass: 216.9964274g/mol
• Monoisotopic Mass: 216.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-dihydro-1H-isoindole-2-sulfonyl chloride

Research Brief on 2,3-dihydro-1H-isoindole-2-sulfonyl chloride (CAS: 145691-51-6) in Chemical Biology and Pharmaceutical Applications

2,3-dihydro-1H-isoindole-2-sulfonyl chloride (CAS: 145691-51-6) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting protein-protein interactions. Recent studies have highlighted its utility in medicinal chemistry, where it is employed as a reactive handle for the modification of peptides and small molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2,3-dihydro-1H-isoindole-2-sulfonyl chloride as a building block for the synthesis of novel covalent inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the sulfonyl chloride moiety could effectively react with cysteine residues in the protease active site, leading to potent inhibition of viral replication. The compound's unique reactivity profile and stability under physiological conditions make it an attractive candidate for further drug development efforts.

Another notable application of this compound was reported in a 2024 Nature Chemical Biology paper, where it was used to develop activity-based probes for studying deubiquitinating enzymes (DUBs). The researchers designed a series of probes by conjugating 2,3-dihydro-1H-isoindole-2-sulfonyl chloride with ubiquitin variants, enabling selective labeling and profiling of DUB activity in complex biological samples. This approach provided new insights into the regulation of protein degradation pathways and identified potential therapeutic targets for cancer and neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and purity of 2,3-dihydro-1H-isoindole-2-sulfonyl chloride production. A 2023 Organic Process Research & Development publication described an optimized continuous flow synthesis method that significantly enhanced yield (85%) while reducing hazardous waste generation compared to traditional batch processes. This technological advancement addresses previous challenges in large-scale production and storage of this sensitive reagent.

The safety profile and handling requirements of 2,3-dihydro-1H-isoindole-2-sulfonyl chloride have also been investigated in recent toxicological studies. While the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and engineering controls are recommended when working with this material due to its reactive nature. These findings were published in a 2024 Regulatory Toxicology and Pharmacology report, providing important guidelines for industrial and academic researchers.

Looking forward, the unique chemical properties of 2,3-dihydro-1H-isoindole-2-sulfonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and as a warhead in covalent drug discovery campaigns. The compound's versatility and proven utility in multiple drug discovery paradigms suggest it will remain an important tool in chemical biology and medicinal chemistry for years to come.